4-[2-(2-Methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine

• IUPAC Name: 4-[4-(benzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C20H20N2O4S/c1-15-7-5-6-10-17(15)18-21-19(20(26-18)22-11-13-25-14-12-22)27(23,24)16-8-3-2-4-9-16/h2-10H,11-14H2,1H3
• InChI Key: ZSPDUDIDHYJAKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)N3CCOCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

“4-[2-(2-Methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine” is a chemical compound with the molecular formula C20H20N2O5S and a molecular weight of 400.4482. It belongs to the class of compounds known as oxazoles, which are heterocyclic compounds with a five-membered ring containing an oxygen atom, a nitrogen atom, and three carbon atoms.

Scientific Research Applications

Antimicrobial and Modulating Activity

The compound belonging to the class of sulfonamides, which includes morpholine groups known for antimicrobial properties, has been studied for its modulating activity against standard and multi-resistant strains of bacteria and fungi. The most significant effect was observed in its combination with amikacin against P. aeruginosa, reducing the minimum inhibitory concentration (MIC) significantly, indicating its potential as a modifier of antibiotic resistance (Oliveira et al., 2015).

Synthesis of N-Heterocycles

Research into the synthesis of C-substituted morpholines and other heterocycles using α-phenylvinylsulfonium salts demonstrates the chemical versatility and potential applications of morpholine derivatives in medicinal chemistry and drug design (Matlock et al., 2015).

Neurokinin-1 Receptor Antagonism

A water-soluble neurokinin-1 receptor antagonist, which includes a morpholine moiety, shows potential for intravenous and oral administration in clinical settings, indicating its relevance in treating emesis and depression (Harrison et al., 2001).

Antimicrobial Agent Design

The design and synthesis of triazole derivatives containing the morpholine moiety have been explored for their antimicrobial activities, demonstrating the role of morpholine derivatives in developing new antimicrobial agents (Sahin et al., 2012).

Electrophoretic and Biocompatible Polymers

Research on the synthesis of electrophoretic and biocompatible poly(2-oxazoline)s initiated by perfluoroalkanesulfoneimides, and their application in electrophoretic deposition with bioactive glass, showcases the utility of morpholine and related oxazoline derivatives in biomaterials science (Hayashi & Takasu, 2015).

Future Directions

The future directions for research on “4-[2-(2-Methylphenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]morpholine” and similar oxazole derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry.